Cas no 1054484-40-0 (3,5-Dibromo-2-chloropyridin-4-amine)

• Product Name: 3,5-Dibromo-2-chloropyridin-4-amine
• CAS No: 1054484-40-0
• MF: C₅H₃Br₂ClN₂
• MW: 286.351718187332
• MDL: MFCD11110699
• CID: 97866
• PubChem ID: 44754892
• Update Time: 2025-06-08

3,5-Dibromo-2-chloropyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-2-chloropyridin-4-amine
• 3,5-DIBROMO-2-CHLORO-4-PYRIDINAMINE
• 4-Pyridinamine, 3,5-dibromo-2-chloro
• 4-Pyridinamine,3,5-dibromo-2-chloro-
• 4-Amino-1-chloro-3,5-dibromopyridine
• 4-AMINO-2-CHLORO-3,5-DIBROMOPYRIDINE
• dibromochloropyridinamine
• 4-AMino-3,5-dibroMo-2-chloropyridine
• PubChem17150
• 4-Pyridinamine,3,5-dibromo-2-chloro
• RP15667
• VP10060
• FCH1402721
• 3,5-dibromo-2-chloro-pyridin-4-amine
• O
• DTXSID30660575
• 1054484-40-0
• I11086
• CS-0157878
• J-511251
• AKOS015834428
• FT-0651466
• MFCD11110699
• SY112445
• EE-0741
• DB-025208

• MDL： MFCD11110699
• Inchi： 1S/C5H3Br2ClN2/c6-2-1-10-5(8)3(7)4(2)9/h1H,(H2,9,10)
• InChI Key： JSWRREFUDHGVFW-UHFFFAOYSA-N
• SMILES： BrC1C(=NC=C(C=1N)Br)Cl

Computed Properties

• Exact Mass: 283.83500
• Monoisotopic Mass: 283.83515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 2.5

Experimental Properties

• PSA: 38.91000
• LogP: 3.42340

Additional information on 3,5-Dibromo-2-chloropyridin-4-amine

Professional Introduction to 3,5-Dibromo-2-chloropyridin-4-amine (CAS No. 1054484-40-0)

3,5-Dibromo-2-chloropyridin-4-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1054484-40-0, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, characterized by a six-membered aromatic ring containing one nitrogen atom. The presence of multiple halogen atoms, specifically bromine at the 3rd and 5th positions and chlorine at the 2nd position, imparts unique reactivity and potential applications in synthetic chemistry.

The structural features of 3,5-Dibromo-2-chloropyridin-4-amine make it a valuable intermediate in the synthesis of more complex molecules. The amine functional group at the 4th position provides a nucleophilic site for further chemical modifications, while the electron-withdrawing nature of the bromo and chloro substituents influences the electronic properties of the ring. This balance of reactivity and stability has positioned this compound as a key building block in medicinal chemistry.

In recent years, there has been growing interest in halogenated pyridines due to their diverse biological activities. 3,5-Dibromo-2-chloropyridin-4-amine has been explored in various research avenues, particularly in the development of novel therapeutic agents. Its halogenated structure suggests potential applications in antiviral, antibacterial, and anticancer drug discovery. The compound’s ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, further enhances its utility as a synthetic precursor.

One of the most compelling aspects of 3,5-Dibromo-2-chloropyridin-4-amine is its role in generating biologically active scaffolds. Researchers have leveraged its structure to develop inhibitors targeting specific enzymes and receptors involved in disease pathways. For instance, derivatives of this compound have shown promise in inhibiting kinases, which are critical players in cancer signaling cascades. The halogen atoms not only facilitate functionalization but also contribute to the compound’s binding affinity by interacting with hydrophobic pockets or forming hydrogen bonds.

The synthesis of 3,5-Dibromo-2-chloropyridin-4-amine typically involves multi-step organic transformations starting from commercially available pyridine derivatives. The introduction of bromine and chlorine substituents can be achieved through electrophilic aromatic substitution reactions or metal-catalyzed halogenation processes. The amine group is often introduced via nucleophilic substitution or reduction reactions. These synthetic strategies highlight the compound’s versatility and its suitability for large-scale production when needed.

Recent advancements in computational chemistry have also contributed to the study of 3,5-Dibromo-2-chloropyridin-4-amine. Molecular modeling techniques allow researchers to predict the binding modes of this compound with biological targets, aiding in the design of more effective derivatives. Additionally, virtual screening methods have been employed to identify potential lead compounds based on structural similarity to known active molecules. These computational approaches complement traditional experimental methods and accelerate drug discovery pipelines.

The agrochemical sector has not been left out of the exploration of 3,5-Dibromo-2-chloropyridin-4-amine. Its structural motifs are reminiscent of established herbicides and fungicides, prompting investigations into its potential as a precursor for novel crop protection agents. By modifying its functional groups or exploring different halogenation patterns, scientists aim to develop compounds with improved efficacy and environmental safety profiles.

Regulatory considerations play a crucial role in the development and commercialization of compounds like 3,5-Dibromo-2-chloropyridin-4-amine. Ensuring compliance with safety standards and environmental regulations is essential for responsible innovation. Manufacturers must adhere to guidelines set forth by agencies such as the U.S. Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA) to mitigate any potential risks associated with these compounds.

The future prospects for 3,5-Dibromo-2-chloropyridin-4-amine are promising, driven by ongoing research efforts and collaborations across academia and industry. As new synthetic methodologies emerge and our understanding of biological systems deepens, this compound is likely to find even broader applications. Whether in pharmaceuticals or agrochemicals, its unique properties continue to inspire innovative solutions to complex challenges.